Cas no 2248377-12-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-[2-(oxan-2-yloxy)ethyl]-1H-pyrazole-4-carboxylate)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-[2-(oxan-2-yloxy)ethyl]-1H-pyrazole-4-carboxylate structure
2248377-12-8 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-[2-(oxan-2-yloxy)ethyl]-1H-pyrazole-4-carboxylate
CAS No:2248377-12-8
MF:C20H21N3O6
MW:399.397245168686
CID:6012655
PubChem ID:165727709
Update Time:2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-[2-(oxan-2-yloxy)ethyl]-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-6523929
    • 2248377-12-8
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-[2-(oxan-2-yloxy)ethyl]-1H-pyrazole-4-carboxylate
    • Inchi: 1S/C20H21N3O6/c1-13-16(12-21-22(13)9-11-28-17-8-4-5-10-27-17)20(26)29-23-18(24)14-6-2-3-7-15(14)19(23)25/h2-3,6-7,12,17H,4-5,8-11H2,1H3
    • InChI Key: YFWANYIFQNEICU-UHFFFAOYSA-N
    • SMILES: O1CCCCC1OCCN1C(C)=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=N1

Computed Properties

  • Exact Mass: 399.14303540g/mol
  • Monoisotopic Mass: 399.14303540g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 620
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 100Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-[2-(oxan-2-yloxy)ethyl]-1H-pyrazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6523929-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-[2-(oxan-2-yloxy)ethyl]-1H-pyrazole-4-carboxylate
2248377-12-8 95.0%
1.0g
$0.0 2025-03-13

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-[2-(oxan-2-yloxy)ethyl]-1H-pyrazole-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-[2-(oxan-2-yloxy)ethyl]-1H-pyrazole-4-carboxylate (CAS No. 2248377-12-8)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-[2-(oxan-2-yloxy)ethyl]-1H-pyrazole-4-carboxylate (CAS No. 2248377-12-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of isoindole derivatives and is characterized by its complex molecular architecture, which includes a pyrazole ring and a dioxoisoindole moiety. The presence of these functional groups endows the compound with a range of biological activities, making it a promising candidate for further research and development.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-[2-(oxan-2-yloxy)ethyl]-1H-pyrazole-4-carboxylate is particularly noteworthy. The isoindole core is a well-known scaffold in medicinal chemistry, often associated with various pharmacological properties such as anti-inflammatory, anti-cancer, and anti-viral activities. The pyrazole ring, on the other hand, is a versatile heterocyclic system that can modulate multiple biological targets, including enzymes and receptors. The combination of these structural elements in a single molecule suggests that this compound may exhibit multifaceted biological activities.

Recent studies have explored the potential therapeutic applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-[2-(oxan-2-yloxy)ethyl]-1H-pyrazole-4-carboxylate. One notable area of research is its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests that it may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's anti-cancer activity. Preliminary studies have shown that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-[2-(oxan-2-yloxy)ethyl]-1H-pyrazole-4-carboxylate can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway. These findings highlight the potential of this compound as a lead molecule for the development of novel anti-cancer drugs.

In addition to its anti-inflammatory and anti-cancer properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-[2-(oxan-2-yloxy)ethyl]-1H-pyrazole-4-carboxylate has also been investigated for its neuroprotective effects. Studies have shown that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This suggests that it may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-[oxan-yloxy)ethyl]-H-pyrazole-carboxylate

(CAS No. 2248377–-8) have also been studied to assess its suitability for further development as a therapeutic agent. Preliminary data indicate that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects.

To further validate the therapeutic potential of 1,3-dioxo-dihydro-isoindol-yl 5-methyl-[(oxan-yloxy)ethyl]-pyrazole-carboxylate (CAS No. 248377--8), clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials will provide valuable insights into the compound's pharmacological profile and its potential for use in various medical conditions.

In conclusion, 1,3-dioxo-dihydro-isoindol-yl 5-methyl-[(oxan-yloxy)eyhl]-pyrazole-carboxylate (CAS No. 248377--8) represents a promising candidate for further research and development in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive target for the development of novel therapeutic agents with potential applications in inflammatory diseases, cancer, and neurodegenerative disorders.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.